Cas no 1251559-54-2 (N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide
• CAS No: 1251559-54-2
• MF: C₂₄H₂₂N₄O₃
• MW: 414.456485271454
• CID: 5435519
• PubChem ID: 49673921
• Update Time: 2025-05-19

N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS005742732
• N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide
• 1251559-54-2
• N-(3-acetylphenyl)-2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• STL130790
• N-(3-acetylphenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• VU0515603-1
• N-(3-acetylphenyl)-2-(3-ethyl-4-oxo-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-5(4H)-yl)acetamide
• F3222-5543
• N-(3-Acetylphenyl)-3-ethyl-3,4-dihydro-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidine-5-acetamide

• Inchi： 1S/C24H22N4O3/c1-3-27-15-25-22-20(17-8-5-4-6-9-17)13-28(23(22)24(27)31)14-21(30)26-19-11-7-10-18(12-19)16(2)29/h4-13,15H,3,14H2,1-2H3,(H,26,30)
• InChI Key： HQCNHHIBYNBTKS-UHFFFAOYSA-N
• SMILES： C1N(CC)C(=O)C2N(CC(NC3=CC=CC(C(C)=O)=C3)=O)C=C(C3=CC=CC=C3)C=2N=1

Computed Properties

• Exact Mass: 414.16919058g/mol
• Monoisotopic Mass: 414.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.75±0.70(Predicted)

Additional information on N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide

N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide (CAS 1251559-54-2): A Comprehensive Overview

N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide (CAS 1251559-54-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrrolopyrimidine class, a structural motif known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery and development, especially in targeting specific enzyme pathways.

The molecular structure of N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide features a unique combination of functional groups, including an acetylphenyl moiety and a pyrrolopyrimidine core. This structural complexity contributes to its potential as a kinase inhibitor, a property that aligns with current trends in precision medicine and targeted cancer therapies. The compound's CAS 1251559-54-2 serves as its unique identifier in chemical databases and research literature.

Recent studies have explored the structure-activity relationship (SAR) of pyrrolopyrimidine derivatives, with N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide showing promising results in preliminary screenings. Its molecular weight of 413.45 g/mol and specific physicochemical properties make it suitable for various drug formulation approaches. The compound's solubility profile and stability under different pH conditions are currently under investigation by several research groups.

The synthesis of CAS 1251559-54-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Pharmaceutical chemists are particularly interested in optimizing the synthetic route to improve yield and scalability. The 3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidine core structure presents both challenges and opportunities in synthetic chemistry, making it a valuable subject for methodological development.

In the context of current research trends, N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide has been investigated for its potential in addressing drug-resistant conditions. The global focus on antimicrobial resistance and difficult-to-treat diseases has increased interest in novel chemical entities like this compound. Its mechanism of action appears to involve interference with specific cellular signaling pathways, though detailed pharmacological studies are ongoing.

The pharmaceutical industry shows growing interest in pyrrolopyrimidine-based compounds like CAS 1251559-54-2, particularly for their potential in personalized medicine applications. Recent patent filings indicate that several companies are exploring derivatives of this chemical scaffold for various therapeutic indications. The compound's intellectual property landscape is evolving, with particular attention to its use in combination therapies and targeted delivery systems.

From a biochemical perspective, N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide demonstrates interesting interactions with various biological targets. Computational modeling studies suggest favorable binding affinities to certain protein domains, making it a candidate for further lead optimization in drug development programs. Researchers are particularly excited about its potential selectivity profile, which could minimize off-target effects in therapeutic applications.

The analytical characterization of CAS 1251559-54-2 typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure proper identification and purity assessment, crucial for research and potential clinical applications. The compound's spectral data has been documented in several research publications, contributing to the growing body of knowledge about pyrrolopyrimidine derivatives.

Current market trends indicate increasing demand for specialized pharmaceutical intermediates like N-(3-acetylphenyl)-2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamide. The compound's potential applications in biopharmaceuticals and medicinal chemistry have positioned it as a valuable material for contract research organizations and academic institutions. Several suppliers now offer this compound for research purposes, with varying purity grades suitable for different experimental needs.

Looking forward, CAS 1251559-54-2 represents an exciting area of exploration in drug discovery. Its structural features and preliminary biological data suggest multiple potential development pathways. As research continues to uncover the full potential of this compound, it may contribute significantly to addressing unmet medical needs in various therapeutic areas, particularly those requiring targeted molecular interventions.